Cas no 71548-82-8 (2-[4-(4-chlorobenzyl)phenoxy]-2-phenylethanol)

• Product Name: 2-[4-(4-chlorobenzyl)phenoxy]-2-phenylethanol
• CAS No: 71548-82-8
• MF: C₂₁H₁₉ClO₂
• MW: 338.827365159988
• CID: 1750966
• PubChem ID: 3054653
• Update Time: 2025-04-21

2-[4-(4-chlorobenzyl)phenoxy]-2-phenylethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-chlorobenzyl)phenoxy]-2-phenylethanol
• 2-[4-[(4-chlorophenyl)methyl]phenoxy]-2-phenylethanol
• 71548-82-8
• (+-)-beta-(4-((4-Chlorophenyl)methyl)phenoxy)benzeneethanol
• BRN 2999248
• Benzeneethanol, beta-(4-((4-chlorophenyl)methyl)phenoxy)-, (+-)-
• SCHEMBL11360054
• 2-{4-[(4-Chlorophenyl)methyl]phenoxy}-2-phenylethan-1-ol
• DTXSID10992063
• Sgd 311-75

• Inchi： 1S/C21H19ClO2/c22-19-10-6-16(7-11-19)14-17-8-12-20(13-9-17)24-21(15-23)18-4-2-1-3-5-18/h1-13,21,23H,14-15H2
• InChI Key： VRRHKUJQICOAEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C=CC(=CC=1)OC(CO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 338.10747
• Monoisotopic Mass: 338.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.209
• Boiling Point: 491.8°C at 760 mmHg
• Flash Point: 251.3°C
• Refractive Index: 1.614
• PSA: 29.46